Cas no 2169412-53-5 (3-(propan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane)

• Product Name: 3-(propan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane
• CAS No: 2169412-53-5
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 6258348
• PubChem ID: 165864826
• Update Time: 2025-05-25

3-(propan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane
• 3-(propan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane
• EN300-1279396
• 2169412-53-5

• Inchi： 1S/C11H21NOS/c1-9(2)10-7-12-11(13-8-10)3-5-14-6-4-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： QQJJIAHVYPAVPA-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCC(C(C)C)CO2

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(propan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane

3-(Propan-2-yl)-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

3-(Propan-2-yl)-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane, also known by its CAS Registry Number 2169412-53-5, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound features an oxygen atom (oxa), a sulfur atom (thia), and a nitrogen atom (aza) within the spiro system, making it a versatile molecule with potential applications in various fields.

The molecular formula of 3-(Propan-2-yl)-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane is C₁₁H₁₈NOS, and its molecular weight is approximately 206.3 g/mol. The compound's structure consists of two fused rings: a five-membered ring containing oxygen and sulfur atoms, and another five-membered ring containing nitrogen and sulfur atoms. The presence of these heteroatoms imparts unique chemical properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of spiro compounds like this one in drug discovery and development. The spirocyclic structure allows for significant conformational flexibility, which can be advantageous in designing bioactive molecules. For instance, researchers have explored the use of similar spiro compounds as templates for developing kinase inhibitors and other therapeutic agents.

In addition to its potential in pharmaceuticals, 3-(Propan-2-yl)-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of such compounds more accurately, paving the way for their integration into next-generation electronic devices.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and ring-closing steps to form the spirocyclic structure. Researchers have optimized synthetic routes to improve yield and purity, making it more accessible for large-scale production if needed.

From an environmental perspective, the biodegradability and toxicity of 3-(Propan-2-yl)-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane are areas of growing interest. Preliminary studies suggest that the compound may degrade under specific environmental conditions, but further research is required to fully understand its environmental impact.

In conclusion, 3-(Propan-2-yl)-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane, with its unique structural features and versatile properties, represents a valuable addition to the library of known organic compounds. Its potential applications span across pharmaceuticals, materials science, and beyond, making it an area of active research interest.